Chromous sulfate

• Key on ui mechanism of action: Chromium is an essential nutrient involved in the metabolism of glucose, insulin and blood lipids. Its role in potentiating insulin signalling cascades has been implicated in several studies. Chromium upregulates insulin-stimulated insulin signal transduction via affecting effector molecules downstream of the insulin receptor (IR). IR-mediated signalling pathway involves phoshorylation of multiple intracellular domains and protein kinases, and downstream effector molecules. Upon activation by ligands, intracellular β-subunit of IR autophosphorylates and activates tyrosine kinase domain of the IR, followed by activation and phosphorylation of regulatory proteins and downstream signalling effectors including phosphatidylinositol 2-kinase (PI3K). PI3K activates further downstream reaction cascades to activate protein kinase B (Akt) to ultimately promote translocation of glucose transporter-4 (Glut4)-vesicles from the cytoplasm to the cell surface and regulate glucose uptake. Chromium enhances the kinase activity of insulin receptor β and increases the activity of downstream effectors, pI3-kinase and Akt. Under insulin-resistant conditions, chromium also promotes GLUT-4 transporter translocation that is independent of activity of IR, IRS-1, PI3-kinase, or Akt; chromium mediates cholesterol efflux from the membranes via increasing fluidity of the membrane by decreasing the membrane cholesterol and upregulation of sterol regulatory element-binding protein. As a result, intracellular GLUT-4 transporters are stimulated to translocate from intracellular to the plasma membrane, leading to enhanced glucose uptake in muscle cells. Chromium attenuates the activity of PTP-1B _in vitro,_ which is a negative regulator of insulin signaling. It also alleviates ER stress that is observed to be elevated the suppression of insulin signaling. ER stress is thought to activate c-Jun N-terminal kinase (JNK), which subsequently induces serine phosphorylation of IRS and aberration of insulin signalling. Transient upregulation of AMPK by chromium also leads to increased glucose uptake.
• CAS No.: 13825-86-0
• Molecular Formula: CrO4S
• Molecular Weight: 148.06 g/mol
• IUPAC Name: chromium(2+);sulfate
• InChI: InChI=1S/Cr.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• InChI Key: RYPRIXSYXLDSOA-UHFFFAOYSA-L
• SMILES: [O-]S(=O)(=O)[O-].[Cr+2]
• Related CAS: 10101-53-8 (Parent)

Description

Chromous sulfate, also known as chromium(II) sulfate, is an inorganic compound with the chemical formula CrSO₄. It often appears as hydrates, with the pentahydrate form (CrSO₄·5H₂O) being the most common. This compound is characterized by its blue crystalline appearance and high solubility in water. This compound is notable for its reducing properties and is used in various chemical applications .

Preparation Methods

Chromous sulfate can be synthesized through several methods:

The most straightforward method involves treating chromium metal with aqueous sulfuric acid:

Reaction with Sulfuric Acid: $$\text{Cr} + \text{H}_2\text{SO}_4 + 5 \text{H}_2\text{O} \rightarrow \text{CrSO}_4·5\text{H}_2\text{O} + \text{H}_2$$Cr+H2​SO4​+5H2​O→CrSO4​⋅5H2​O+H2​

Another method involves the reduction of chromium(III) sulfate with zinc in an acidic medium:

Reduction of Chromium(III) Sulfate: $$\text{Cr}_2(\text{SO}_4)_3 + \text{Zn} \rightarrow 2 \text{CrSO}_4 + \text{ZnSO}_4$$Cr2​(SO4​)3​+Zn→2CrSO4​+ZnSO4​

Reaction with Chromium(II) Acetate: This compound can also be produced by reacting sulfate salts with chromium(II) acetate.

Chemical Reactions Analysis

Chromous sulfate undergoes various chemical reactions, including:

Oxidation: this compound is easily oxidized by air to form chromium(III) species. This reaction is significant in maintaining the stability of the compound in aqueous solutions.

Reduction: As a reducing agent, this compound is valuable in organic synthesis. .

Substitution: In aqueous solutions, this compound forms metal aquo complexes, typically with six water ligands.

Scientific Research Applications

Chromous sulfate has several applications in scientific research:

Organic Synthesis: It is used as a specialized reducing agent in organic chemistry, particularly for the reduction of conjugated alkenes.

Paramagnetic Resonance Studies: The compound’s paramagnetic properties make it useful in paramagnetic resonance absorption studies, providing insights into its electronic structure and bonding.

Analytical Chemistry: This compound is employed in the quantitative reduction of various functional groups in analytical chemistry.

Mechanism of Action

Chromous sulfate exerts its effects primarily through its reducing properties. In biological systems, chromium is an essential nutrient involved in glucose metabolism, insulin signaling, and lipid metabolism. Chromium upregulates insulin-stimulated insulin signal transduction by affecting effector molecules downstream of the insulin receptor. This process involves the phosphorylation of multiple intracellular domains and protein kinases, ultimately promoting the translocation of glucose transporter-4 vesicles to the cell surface and regulating glucose uptake .

Comparison with Similar Compounds

Chromous sulfate can be compared with other chromium compounds, such as:

Chromium(III) Sulfate: Unlike this compound, chromium(III) sulfate (Cr₂(SO₄)₃) is a violet or green solid used primarily in tanning leather.

Chromium(II) Acetate: This compound, similar to this compound, is used in organic synthesis for its reducing properties.

Copper(II) Sulfate: While not a chromium compound, copper(II) sulfate shares similar structural properties with this compound, particularly in their hydrated forms.

This compound’s unique reducing properties and applications in various fields make it a valuable compound in both research and industrial settings.

Biological Activity

Chromous sulfate (CrSO₄) is a chromium compound that exhibits notable biological activity, primarily due to its trivalent chromium (Cr(III)) content. This article explores the biological effects, mechanisms of action, and relevant case studies associated with this compound, highlighting its role in metabolic processes and potential toxicological implications.

Overview of this compound

This compound is a salt formed from chromium and sulfuric acid. It is often used in various industrial applications, including leather tanning and as a reducing agent in chemical processes. The biological activity of this compound is largely attributed to the properties of Cr(III), which plays a significant role in glucose metabolism and insulin signaling.

This compound's biological activity can be summarized through its interactions with insulin signaling pathways and its role as a micronutrient:

• Insulin Sensitivity : Chromium is known to enhance insulin sensitivity by increasing the density of insulin receptors on cell membranes. This effect is mediated through several mechanisms:
  • Activation of Insulin Receptor Kinase : this compound enhances the kinase activity of the insulin receptor β-subunit, promoting glucose uptake in muscle cells by facilitating the translocation of glucose transporter-4 (GLUT-4) to the cell surface .
  • Regulation of Downstream Signaling : Chromium influences downstream signaling pathways involving phosphatidylinositol 3-kinase (PI3K) and protein kinase B (Akt), which are crucial for glucose metabolism .

Biological Effects and Toxicology

While this compound has beneficial effects on glucose metabolism, it also poses potential health risks:

• Toxicity Studies : A case study reported a fatal incident involving basic chromium sulfate poisoning, where ingestion led to severe health complications, including cardiogenic shock and gut mucosal necrosis . This highlights the importance of understanding the toxicological profiles of chromium compounds.
• Chronic Exposure Effects : Prolonged exposure to chromium compounds may lead to respiratory issues and skin allergies. Although Cr(III) is generally considered less toxic than hexavalent chromium (Cr(VI)), it can still have adverse effects on health when exposure levels are high .

Case Studies

• Fatal Poisoning Incident : A significant case involved a woman who ingested 400 ml of leather tanning solution containing 48 g of basic chromium sulfate. The outcome was fatal, emphasizing the need for caution when handling chromium compounds .
• Sulfate-Reducing Bacteria Study : Research indicates that certain bacteria can reduce Cr(VI) to less toxic forms under anaerobic conditions. This bioremediation potential is crucial for environmental applications and highlights the interaction between chromium compounds and microbial communities .

Data Table: Biological Activity Summary

Property	Description
Chemical Formula	CrSO₄
Chromium Oxidation State	Trivalent (Cr(III))
Role in Metabolism	Enhances insulin sensitivity; aids in glucose metabolism
Toxicological Risks	Potential for acute toxicity; chronic exposure can lead to respiratory issues
Bioremediation Potential	Reduction of Cr(VI) by sulfate-reducing bacteria

Research Findings

Recent studies have focused on the interactions between chromium compounds and biological systems:

• Sulfate Transporters : Research indicates that sulfate transporters play a critical role in regulating chromium uptake in plants and microorganisms. The competition between sulfate and chromate for uptake can influence cellular responses to chromium exposure .
• Microbial Interactions : Studies have shown that certain microbial strains exhibit resistance to chromium toxicity, suggesting potential biotechnological applications for bioremediation .